Cas no 72083-17-1 (Benzoic acid, 2,4-dichloro-, 4-chlorophenyl ester)

• Product Name: Benzoic acid, 2,4-dichloro-, 4-chlorophenyl ester
• CAS No: 72083-17-1
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• CID: 544535
• PubChem ID: 788589
• Update Time: 2025-04-19

Benzoic acid, 2,4-dichloro-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dichloro-, 4-chlorophenyl ester
• (4-chlorophenyl) 2,4-dichlorobenzoate
• 4-chlorophenyl 2,4-dichlorobenzoate
• DTXSID30354987
• AKOS000494414
• 72083-17-1

• Inchi： 1S/C13H7Cl3O2/c14-8-1-4-10(5-2-8)18-13(17)11-6-3-9(15)7-12(11)16/h1-7H
• InChI Key： KJQMWRYFJFWFES-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 299.95131
• Monoisotopic Mass: 299.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3